Cas no 1220038-02-7 (N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride)

• Product Name: N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride
• CAS No: 1220038-02-7
• MF: C₁₃H₂₈Cl₂N₂O
• MW: 299.280221939087
• CID: 1077365
• PubChem ID: 53410873
• Update Time: 2025-05-20

N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride
• 1220038-02-7
• N-Methyl-1-(piperidin-3-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanaminedihydrochloride
• N-Methyl-1-(piperidin-3-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine dihydrochloride
• N-methyl-1-(oxan-4-yl)-N-(piperidin-3-ylmethyl)methanamine;dihydrochloride
• AKOS015845470

• MDL： MFCD13561509
• Inchi： 1S/C13H26N2O.2ClH/c1-15(10-12-4-7-16-8-5-12)11-13-3-2-6-14-9-13;;/h12-14H,2-11H2,1H3;2*1H
• InChI Key： WEOULIXNGUUUBF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)CN(C)CC1CNCCC1

Computed Properties

• Exact Mass: 298.1578689g/mol
• Monoisotopic Mass: 298.1578689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride

Introduction to N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride (CAS No 1220038-02-7)

N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride, a compound with the CAS number 1220038-02-7, is a meticulously designed molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The structural complexity of N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride arises from its unique combination of functional groups, which include a piperidine ring and a tetrahydropyran moiety. These structural elements contribute to its distinctive chemical properties and biological interactions. The piperidine ring is known for its presence in many bioactive molecules, often playing a crucial role in binding to biological targets such as enzymes and receptors. On the other hand, the tetrahydropyran group introduces flexibility and enhances solubility, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological and cardiovascular functions. The piperidine derivative has shown particular promise in this area. Studies have indicated that compounds containing the piperidine scaffold can interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood regulation, pain perception, and cognitive functions. The addition of the N-methyl and tetrahydropyran groups further enhances the compound's potential by improving its pharmacokinetic properties.

The dihydrochloride salt form of this compound, as indicated by its name, is designed to enhance its solubility and stability. This salt form is particularly advantageous for pharmaceutical applications, as it allows for better formulation in oral and injectable medications. The solubility profile is crucial for ensuring that the drug can be effectively absorbed and distributed throughout the body, thereby maximizing its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with high accuracy. Molecular docking studies have been instrumental in understanding how N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride interacts with specific proteins and enzymes. These studies have revealed that the compound can bind to various targets with high specificity, suggesting its potential as a lead compound for developing new therapeutic agents.

The tetrahydropyran group in the molecule is particularly noteworthy for its ability to enhance bioavailability. This group contributes to the overall lipophilicity of the compound, which is essential for crossing biological membranes. Additionally, the presence of this group can influence the metabolic pathways of the compound, potentially leading to longer half-lives and improved therapeutic windows.

Current research is also exploring the potential applications of this compound in treating neurological disorders. Preclinical studies have shown that derivatives similar to N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride can modulate neurotransmitter activity and may have neuroprotective effects. These findings are particularly exciting given the increasing prevalence of neurological disorders worldwide.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize these processes, resulting in more efficient production methods. The synthesis pathway also takes into account environmental considerations, ensuring that waste products are minimized and sustainable practices are followed.

Evaluation of the pharmacological properties of N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride has revealed several interesting characteristics. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in pain signaling pathways. This suggests that it may have analgesic properties, making it a potential candidate for developing new pain management therapies.

The compound's interaction with cellular pathways has also been studied extensively. Research indicates that it can modulate various signaling cascades within cells, which could have implications for treating conditions such as inflammation and autoimmune diseases. These findings highlight the broad therapeutic potential of this molecule.

Regulatory considerations are an integral part of bringing any new pharmaceutical compound to market. The development pipeline for N-Methyl(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine dihydrochloride is currently undergoing rigorous evaluation by regulatory agencies to ensure compliance with safety and efficacy standards. This process involves comprehensive toxicological studies and clinical trials to assess its potential benefits and risks.

The future prospects for this compound are promising, with ongoing research aimed at further elucidating its mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel treatments for various diseases.